4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

• IUPAC Name: 4-[1-[3-(difluoromethyl)-1-methylpyrazole-4-carbonyl]azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C15H15F2N5O3/c1-21-7-10(12(20-21)13(16)17)15(24)22-5-9(6-22)25-8-2-3-19-11(4-8)14(18)23/h2-4,7,9,13H,5-6H2,1H3,(H2,18,23)
• InChI Key: JVPWAZKBKWPIBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)F)C(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C15H15F2N5O3
• Molecular Weight: 351.31 g/mol
• CAS No.: 2640979-74-2

Description

The compound “4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide” is a chemical compound which is used commercially as an intermediate to several fungicides. It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The synthesis of this compound involves several steps. For instance, 4-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid reacted with thionyl chloride and N,N-dimethylformamide at 95 °C for 4 hours to obtain 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions. The carbonyl oxygen atom of the compound could form hydrogen bonds towards the hydroxyl of TYR58 and TRP173 on SDH.

Chemical Reactions Analysis

The compound is involved in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C18H12F5N3O and a CAS Registry Number of 907204-31-3. More detailed physical and chemical properties would require specific experimental data.

Mechanism of Action

Target of Action

The primary target of this compound is the mitochondrial respiratory chain enzyme complex II , also known as succinate dehydrogenase (SDH) . SDH plays a crucial role in the citric acid cycle and the electron transport chain, which are essential for energy production in cells.

Mode of Action

The compound acts by inhibiting the activity of SDH . In molecular docking studies, it has been observed that the carbonyl oxygen atom of the compound could form hydrogen bonds towards the hydroxyl of TYR58 and TRP173 on SDH . This interaction disrupts the normal function of SDH, leading to the inhibition of the mitochondrial respiratory chain.

Pharmacokinetics

Similar compounds are known to be used commercially as intermediates to fungicides , suggesting that they may have suitable ADME properties for bioavailability.

Result of Action

The result of the compound’s action is the inhibition of fungal growth. By inhibiting SDH, the compound disrupts energy production within the fungal cells, leading to their death . This makes the compound effective as a fungicide.

Biochemical Analysis

Biochemical Properties

The compound plays a significant role in biochemical reactions, particularly as an inhibitor of succinate dehydrogenase (SDH), an enzyme complex in the mitochondrial respiration chain . This interaction with SDH is crucial for its fungicidal mechanism of action .

Cellular Effects

4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide influences cell function by inhibiting SDH, which disrupts the mitochondrial respiration chain . This disruption can affect various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The compound exerts its effects at the molecular level primarily through its interaction with SDH . By inhibiting this enzyme, it disrupts the mitochondrial respiration chain, leading to changes in gene expression and cellular metabolism .

Metabolic Pathways

As an SDH inhibitor, this compound is involved in the metabolic pathway of the mitochondrial respiration chain . It interacts with SDH, potentially affecting metabolic flux or metabolite levels .

Subcellular Localization

The subcellular localization of this compound is likely to be in the mitochondria, given its role as an SDH inhibitor